Cas no 5543-57-7 (S-(-)-Warfarin)

S-(-)-Warfarin structure
S-(-)-Warfarin structure
Product Name:S-(-)-Warfarin
CAS No:5543-57-7
MF:C19H16O4
MW:308.327945709229
CID:371641
PubChem ID:24724650
Update Time:2025-04-19

S-(-)-Warfarin Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-
    • (-)-Warfarin
    • (S)-Warfarin
    • S-(-)-Warfarin
    • S-(-)-WARFARIN,WHITE SOLID
    • S-WARFARIN
    • Warfarin,R
    • S-(−)-3-Acetonybenzyl)-4-hydroxycoumarin
    • S-(−)-4-Hydroxy-3-(3-oxo-1-phenybutyl)-2H-1-benzopyran-2-one
    • (S)-(-)-WARFARIN
    • C20129
    • MFCD00272381
    • (S)-4-Hydroxy-3-(3-oxo-1-phenylbutyl)-2-benzopyrone
    • levrowarfarin
    • SWF
    • AKOS027320629
    • S-(-)-4-Hydroxy-3-(3-oxo-1-phenybutyl)-2H-1-benzopyran-2-one
    • s(-)-warfarin
    • 2-hydroxy-3-[(1S)-3-oxo-1-phenyl-butyl]chromen-4-one
    • SCHEMBL20806
    • 4-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]chromen-2-one
    • HP31W7FNP4
    • 4-HYDROXY-3-((1S)-3-OXO-1-PHENYLBUTYL)-2H-1-BENZOPYRAN-2-ONE
    • CHEMBL251074
    • PJVWKTKQMONHTI-HNNXBMFYSA-N
    • A840201
    • 2H-1-BENZOPYRAN-2-ONE, 4-HYDROXY-3-((1S)-3-OXO-1-PHENYLBUTYL)-
    • (S)-4-hydroxy-3-(3-oxo-1-phenylbutyl)-2H-chromen-2-one
    • 4-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one
    • S-(-)-3-Acetonybenzyl)-4-hydroxycoumarin
    • BRD-K25991148-001-01-7
    • Coumarin, 3-(.alpha.-acetonylbenzyl)-4-hydroxy-, (S)-(-)-
    • 4-HYDROXY-3-[(1S)-3-OXO-1-PHENYLBUTYL]-2H-CHROMEN-2-ONE
    • EINECS 226-907-3
    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-oxo-1-phenylbutyl)-, (S)-
    • AKOS037653253
    • 5543-58-8
    • DB02507
    • 5543-57-7
    • BIM-0061758.0001
    • BIDD:PXR0197
    • GS-6170
    • NS00099248
    • 1ha2
    • UNII-HP31W7FNP4
    • (R)-(+)-Warfarin
    • SCHEMBL662875
    • 2-HYDROXY-3-(3-OXO-1-PHENYL-BUTYL)CHROMEN-4-ONE
    • DTXSID50873382
    • WARFARIN, L-
    • (S)-(-)-Warfarin, >=97% (HPLC)
    • A830639
    • 2-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-4H-chromen-4-one
    • Warfarin, (S)-
    • CHEBI:87738
    • NCGC00165934-01
    • DB14055
    • Q27093493
    • DTXCID30820899
    • COUMARIN, 3-(ALPHA-ACETONYLBENZYL)-4-HYDROXY-, (S)-(-)-
    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-; 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-oxo-1-phenylbutyl)-, (S)-; Coumarin, 3-(a-acetonylbenzyl)-4-hydroxy-, (S)-(-)- (8CI); 4-Hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one; (-)-Warfarin; (S)-Warfarin
    • 4-hydroxy-3-((1S)-3-oxo-1-phenylbutyl)chromen-2-one
    • 4-hydroxy-3-((1S)-3-oxo-1-phenylbutyl)-2H-chromen-2-one
    • MDL: MFCD00272381
    • Inchi: 1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/t15-/m0/s1
    • InChI Key: PJVWKTKQMONHTI-HNNXBMFYSA-N
    • SMILES: O1C2C=CC=CC=2C(=C(C1=O)[C@H](C1C=CC=CC=1)CC(C)=O)O

Computed Properties

  • Exact Mass: 308.10500
  • Monoisotopic Mass: 308.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: ≥170 °C
  • PSA: 67.51000
  • LogP: 3.60960
  • Solubility: Not determined

S-(-)-Warfarin Security Information

  • Symbol: GHS08
  • Signal Word:Danger
  • Hazard Statement: H360D-H372-H412
  • Warning Statement: P201-P273-P308+P313
  • Hazardous Material transportation number:UN 2811 6.1/PG 1
  • WGK Germany:3
  • Hazard Category Code: 61-48/25-52/53
  • Safety Instruction: 53-45-61
  • Hazardous Material Identification: T
  • Safety Term:S53-S45-S61
  • Risk Phrases:R61; R48/25; R52/53
  • Storage Condition:2-8°C

S-(-)-Warfarin Pricemore >>

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